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Compound of Interest

Compound Name: MeSA 2-O-b-D-glucoside-d4
Cat. No.: B15556708
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the data and methodologies
typically presented in a Certificate of Analysis (CoA) for MeSA 2-O-f3-D-glucoside-d4. MeSA 2-
O-B-D-glucoside-d4 is the deuterium-labeled form of MeSA 2-O-(3-D-glucoside, a glycoside of
methyl salicylate. Deuterated compounds are valuable as internal standards in quantitative
analyses, such as mass spectrometry, and in pharmacokinetic studies.

Compound Identification and Specifications

This section summarizes the key identifiers and physical properties of MeSA 2-O--D-
glucoside-d4.
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Identifier Value

Product Name MeSA 2-0-B3-D-glucoside-d4

Synonyms MeSA(-S-d4, Methyl Salicylate 2-O-3-D-
glucoside-d4

Molecular Formula C14H14D40s

Molecular Weight 318.31 g/mol

CAS Number Not available

Appearance White to off-white solid

Solubility Soluble in methanol and DMSO

Analytical Data

The following tables present a representative summary of the analytical data obtained for a
specific lot of MeSA 2-O-3-D-glucoside-d4.

bl o I "

Test Specification Result Method
Chemical Purity
> 98.0% 99.2% HPLC-UV
(HPLC)
Isotopic Purity (Mass > 99% deuterated
Conforms LC-MS
Spec) forms (di-d4)
Isotopic Enrichment
(o) Report Value 98.5% Mass Spectrometry
4
Residual Solvents <0.5% 0.1% (Methanol) GC-HS
Water Content <1.0% 0.3% Karl Fischer Titration
Heavy Metals < 20 ppm <10 ppm ICP-MS

Table 2.2: Spectroscopic Data
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Test Result
1H-NMR Consistent with structure
Mass Spectrum (m/z) Consistent with structure

Experimental Protocols

Detailed methodologies for the key experiments cited in the analytical data tables are provided

below.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

o Objective: To determine the chemical purity of MeSA 2-O-f3-D-glucoside-d4 by separating it
from any non-deuterated or other impurities.

 Instrumentation: A standard HPLC system equipped with a UV detector.

e Method:

o

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 pum).

o Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).
o Flow Rate: 1.0 mL/min.

o Detection: UV at 254 nm.

o Sample Preparation: The sample is accurately weighed and dissolved in methanol to a
final concentration of 1 mg/mL.

o Analysis: The sample is injected into the HPLC system, and the peak area of the main
component is used to calculate the purity relative to all other detected peaks.

Liquid Chromatography-Mass Spectrometry (LC-MS) for
Isotopic Purity and Enrichment
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o Objective: To confirm the isotopic distribution and determine the isotopic enrichment of the da
species.

e Instrumentation: A high-resolution mass spectrometer coupled with a liquid chromatography
system.

e Method:

o Chromatography: Utilizes a similar separation method as the HPLC purity analysis to
isolate the compound of interest before it enters the mass spectrometer.

o lonization: Electrospray ionization (ESI) in negative mode.

o Mass Analysis: The full scan mass spectrum is acquired to observe the distribution of
isotopologues (do to da).

o Isotopic Purity Calculation: The isotopic purity is determined by the relative abundance of
the H/D isotopolog ions.[1]

o Isotopic Enrichment Calculation: The percentage of the d4 isotopologue is calculated from
the integrated peak areas of all observed isotopologues.

Quantitative NMR (qNMR) for Structural Confirmation

e Objective: To confirm the chemical structure of the compound.

 Instrumentation: A high-field Nuclear Magnetic Resonance (NMR) spectrometer (e.g., 400
MHz or higher).

o Method:

o Sample Preparation: The sample is accurately weighed and dissolved in a deuterated
solvent (e.g., Methanol-da).

o Data Acquisition: A standard *H-NMR spectrum is acquired.

o Analysis: The chemical shifts, splitting patterns, and integration of the observed signals
are compared to the expected structure of MeSA 2-O-3-D-glucoside-d4.
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Signaling Pathways and Biological Relevance

MeSA 2-O-(3-D-glucoside-d4, as a derivative of methyl salicylate (MeSA), is relevant to studies
involving two key biological pathways: Systemic Acquired Resistance (SAR) in plants and
Cyclooxygenase (COX) inhibition.

Systemic Acquired Resistance (SAR) in Plants

MeSA is a critical mobile signal for SAR, a plant-wide defense response to pathogen attack.[2]
The conversion of MeSA to the active defense hormone salicylic acid (SA) is a key step in this
pathway.
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Figure 1: MeSA Signaling in Plant Systemic Acquired Resistance (SAR).

Cyclooxygenase (COX) Inhibition

Methyl salicylate and its metabolites, such as salicylic acid, are known inhibitors of
cyclooxygenase (COX) enzymes.[3] COX enzymes are responsible for the synthesis of
prostaglandins, which are key mediators of inflammation and pain.
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Figure 2: Mechanism of COX Inhibition by Methyl Salicylate.

Experimental Workflow Overview

The following diagram illustrates the general workflow for the quality control analysis of MeSA
2-0O-B3-D-glucoside-d4.
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Figure 3: Quality Control Workflow for MeSA 2-O-3-D-glucoside-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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